methyl 3-({[(2,4-difluorophenyl)amino]carbonothioyl}amino)-4-methylbenzoate

• IUPAC Name: methyl 3-[(2,4-difluorophenyl)carbamothioylamino]-4-methylbenzoate
• InChI: InChI=1S/C16H14F2N2O2S/c1-9-3-4-10(15(21)22-2)7-14(9)20-16(23)19-13-6-5-11(17)8-12(13)18/h3-8H,1-2H3,(H2,19,20,23)
• InChI Key: PFOIGIQWHKMSAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=S)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H14F2N2O2S
• Molecular Weight: 336.4 g/mol

Description

Methyl 3-({[(2,4-difluorophenyl)amino]carbonothioyl}amino)-4-methylbenzoate is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. This compound is commonly known as DFTMA and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of DFTMA in inhibiting cancer cell growth involves the activation of the caspase pathway, which leads to apoptosis. DFTMA also inhibits the expression of anti-apoptotic proteins, such as Bcl-2, and induces the expression of pro-apoptotic proteins, such as Bax. In addition, DFTMA has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell proliferation.
Biochemical and Physiological Effects:
DFTMA has been shown to have both biochemical and physiological effects. In vitro studies have shown that DFTMA inhibits the growth of cancer cells and induces apoptosis. In vivo studies in mice have shown that DFTMA reduces tumor growth and prolongs survival. DFTMA has also been shown to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines. However, the toxicological effects of DFTMA on normal cells and tissues have not been extensively studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFTMA in lab experiments is its high potency and selectivity towards cancer cells. DFTMA has also been shown to have low toxicity towards normal cells, which makes it a promising candidate for further development as an anticancer agent. However, the synthesis of DFTMA is a multistep process that requires specialized equipment and expertise. The purity and yield of DFTMA can also be affected by the reaction conditions and purification methods used.

Future Directions

There are several future directions for research on DFTMA. One area of research is the development of more efficient and scalable synthesis methods for DFTMA. Another area of research is the optimization of the anticancer activity of DFTMA through structural modifications. The toxicological effects of DFTMA on normal cells and tissues also need to be further studied. In addition, the potential applications of DFTMA in other fields, such as material science and analytical chemistry, need to be explored.

Scientific Research Applications

DFTMA has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, DFTMA has shown promising results as a potential anticancer agent. Studies have shown that DFTMA inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In material science, DFTMA has been used as a building block for the synthesis of various organic compounds with interesting properties, such as liquid crystals and polymers. In analytical chemistry, DFTMA has been used as a reagent for the determination of various metal ions in environmental and biological samples.